Cas no 1697825-39-0 (4-amino-1-(2-cyclopropylethyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-amino-1-(2-cyclopropylethyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1697825-39-0
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5874558
• PubChem ID: 107344050
• Update Time: 2025-10-24

4-amino-1-(2-cyclopropylethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2-cyclopropylethyl)-1H-pyrazole-3-carboxylic acid
• 1697825-39-0
• EN300-1107043

• Inchi： 1S/C9H13N3O2/c10-7-5-12(4-3-6-1-2-6)11-8(7)9(13)14/h5-6H,1-4,10H2,(H,13,14)
• InChI Key： OHQGNGYCKYKMAT-UHFFFAOYSA-N
• SMILES： OC(C1C(=CN(CCC2CC2)N=1)N)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4-amino-1-(2-cyclopropylethyl)-1H-pyrazole-3-carboxylic acid

Recent Advances in the Study of 4-amino-1-(2-cyclopropylethyl)-1H-pyrazole-3-carboxylic acid (CAS: 1697825-39-0)

4-amino-1-(2-cyclopropylethyl)-1H-pyrazole-3-carboxylic acid (CAS: 1697825-39-0) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, providing insights into its chemical properties, pharmacological potential, and future research directions.

The compound's unique structure, featuring a cyclopropylethyl group and a carboxylic acid moiety, makes it a promising scaffold for the design of novel bioactive molecules. Recent synthetic approaches have optimized the yield and purity of 4-amino-1-(2-cyclopropylethyl)-1H-pyrazole-3-carboxylic acid, enabling more efficient exploration of its biological activities. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity, ensuring reliable results in subsequent pharmacological studies.

Pharmacological investigations have revealed that 4-amino-1-(2-cyclopropylethyl)-1H-pyrazole-3-carboxylic acid exhibits notable activity in modulating specific biological targets. For instance, recent in vitro studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting its applicability in the treatment of chronic inflammatory diseases. Additionally, preliminary in vivo studies have shown promising results in animal models, highlighting its therapeutic potential and warranting further investigation.

One of the most significant breakthroughs in recent research is the identification of the compound's mechanism of action at the molecular level. Structural biology studies, including X-ray crystallography and molecular docking simulations, have provided detailed insights into how 4-amino-1-(2-cyclopropylethyl)-1H-pyrazole-3-carboxylic acid interacts with its target proteins. These findings are crucial for the rational design of derivatives with enhanced potency and selectivity, paving the way for the development of next-generation therapeutics.

Despite these advancements, challenges remain in the clinical translation of 4-amino-1-(2-cyclopropylethyl)-1H-pyrazole-3-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression into clinical trials.

In conclusion, 4-amino-1-(2-cyclopropylethyl)-1H-pyrazole-3-carboxylic acid represents a promising candidate for drug development, with its unique chemical structure and diverse biological activities offering multiple avenues for therapeutic intervention. Ongoing research efforts are expected to further elucidate its pharmacological profile and optimize its drug-like properties, ultimately contributing to the advancement of chemical biology and medicinal chemistry.